Cas no 948-30-1 (3-Methyl-2,6-dinitrobenzonitrile)

3-Methyl-2,6-dinitrobenzonitrile structure
948-30-1 structure
Product Name:3-Methyl-2,6-dinitrobenzonitrile
CAS No:948-30-1
Molecular Formula:C8H5N3O4
Molecular Weight:207.143
MDL:MFCD19103268
CID:1074125
PubChem ID:53216176

3-Methyl-2,6-dinitrobenzonitrile Properties

Names and Identifiers

    • 4-Methyl-3,5-dinitrobenzonitrile
    • 3-Methyl-2,6-dinitrobenzonitrile
    • LS-04989
    • AKOS015888773
    • FT-0684010
    • MFCD19103268
    • 948-30-1
    • benzonitrile, 3-methyl-2,6-dinitro-
    • ALBB-016030
    • MDL: MFCD19103268
    • InChIKey: XLZYQRLDGGJMDI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H5N3O4/c1-5-7(10(12)13)2-6(4-9)3-8(5)11(14)15/h2-3H,1H3
    • SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])C#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.028
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 207.028
  • Heavy Atom Count: 15
  • Complexity: 323
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 115A^2

Experimental Properties

  • Refractive Index: 1.601
  • Boiling Point: 317.4°C at 760 mmHg
  • Flash Point: 145.7°C
  • Density: 1.47

3-Methyl-2,6-dinitrobenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00JDNE-100mg
3-methyl-2,6-dinitrobenzonitrile
948-30-1 98%
100mg
$160.00 2024-04-19
A2B Chem LLC
AJ03354-100mg
4-Methyl-3,5-dinitrobenzonitrile
948-30-1 98%
100mg
$174.00 2024-07-18
Aaron
AR00JDVQ-100mg
3-methyl-2,6-dinitrobenzonitrile
948-30-1 98%
100mg
$214.00 2024-07-18
abcr
AB409656-500 mg
3-Methyl-2,6-dinitrobenzonitrile
948-30-1
500MG
€313.80 2023-01-21
Ambeed
A517102-1g
4-Methyl-3,5-dinitrobenzonitrile
948-30-1 95+%
1g
$356.0
Matrix Scientific
065323-500mg
3-Methyl-2,6-dinitrobenzonitrile
948-30-1
500mg
$315.00 2023-09-10
TRC
M057080-100mg
3-Methyl-2,6-dinitrobenzonitrile
948-30-1
100mg
$ 185.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644192-100mg
3-Methyl-2,6-dinitrobenzonitrile
948-30-1 98%
100mg
¥1310.00

3-Methyl-2,6-dinitrobenzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:948-30-1)3-Methyl-2,6-dinitrobenzonitrile
A1195345
Purity:99%
Quantity:1g
Price($):320.0